Cas no 2172608-01-2 (4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2172608-01-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6518691
• PubChem ID: 165515588
• Update Time: 2025-11-06

4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(3-cyclopropylprop-2-en-1-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2172608-01-2
• EN300-1506134

• Inchi： 1S/C26H28N2O5/c29-24(30)14-13-23(25(31)27-15-5-6-17-11-12-17)28-26(32)33-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-10,17,22-23H,11-16H2,(H,27,31)(H,28,32)(H,29,30)/b6-5+
• InChI Key： VHUCMJQXWKCFIU-AATRIKPKSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC/C=C/C1CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2172608-01-2)

The compound 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS No. 2172608-01-2, is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including a cyclopropylpropene moiety and a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, making it a valuable intermediate in peptide synthesis and drug discovery. Its structural complexity and versatility have garnered attention in academic and industrial laboratories, particularly in the development of novel therapeutics and biomaterials.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly exploring compounds like 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid to enhance the efficiency and selectivity of peptide bond formation. The cyclopropylpropene group introduces steric and electronic effects that can influence the conformational stability of peptides, a topic of great interest in the design of bioactive molecules. This aligns with current trends in precision medicine and targeted drug delivery, where tailored peptide sequences are essential for achieving desired therapeutic outcomes.

Another area of growing interest is the application of this compound in the development of bioconjugates and prodrugs. The Fmoc group serves as a temporary protecting group that can be selectively removed under mild conditions, enabling the stepwise assembly of complex molecular architectures. This property is particularly valuable in the synthesis of peptide-based vaccines and diagnostic agents, which are at the forefront of biomedical research. Additionally, the butanoic acid terminus provides a handle for further functionalization, allowing chemists to attach fluorescent labels, affinity tags, or other bioactive moieties.

From a synthetic chemistry perspective, the CAS No. 2172608-01-2 compound exemplifies the convergence of traditional organic chemistry and cutting-edge methodologies. Its synthesis often involves multi-step routes that leverage palladium-catalyzed cross-coupling reactions and protecting group strategies, topics frequently searched by chemists in online databases. The incorporation of a cyclopropyl ring, known for its strain and unique reactivity, further enhances the compound's appeal as a building block for exploring new chemical space. This is particularly relevant in fragment-based drug discovery, where small, rigid fragments are used to probe protein-binding sites.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional reagents, 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is designed to align with green chemistry principles, minimizing hazardous byproducts and waste. This aspect resonates with the increasing focus on sustainable synthesis and green pharmaceuticals, which are hot topics in both academic and industrial settings. Researchers are actively seeking ways to reduce the environmental footprint of chemical processes while maintaining high yields and selectivity, making this compound a model for future developments.

In summary, 4-(3-cyclopropylprop-2-en-1-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2172608-01-2) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifunctional design make it a powerful tool for advancing research in peptide therapeutics, bioconjugation, and drug discovery. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and biotechnology.